Cas no 1466776-45-3 (1-(2-Methoxy-5-(trifluoromethyl)phenyl)ethanol)

• Product Name: 1-(2-Methoxy-5-(trifluoromethyl)phenyl)ethanol
• CAS No: 1466776-45-3
• MF: C₁₀H₁₁F₃O₂
• MW: 220.19
• CID: 5075976
• Update Time: 2026-03-01

1-(2-Methoxy-5-(trifluoromethyl)phenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxy-5-(trifluoromethyl)phenyl)ethanol

• Inchi： 1S/C10H11F3O2/c1-6(14)8-5-7(10(11,12)13)3-4-9(8)15-2/h3-6,14H,1-2H3
• InChI Key： UKEGEISTHGHLBI-UHFFFAOYSA-N
• SMILES： C(C1C=C(C(F)(F)F)C=CC=1OC)(O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(2-Methoxy-5-(trifluoromethyl)phenyl)ethanol

Introduction to 1-(2-Methoxy-5-(trifluoromethyl)phenyl)ethanol (CAS No. 1466776-45-3)

1-(2-Methoxy-5-(trifluoromethyl)phenyl)ethanol (CAS No. 1466776-45-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound is characterized by a methoxy-substituted phenyl ring and a trifluoromethyl group, which contribute to its distinct chemical and biological activities.

The molecular structure of 1-(2-Methoxy-5-(trifluoromethyl)phenyl)ethanol consists of a central ethanol moiety attached to a substituted phenyl ring. The presence of the methoxy group at the 2-position and the trifluoromethyl group at the 5-position imparts significant electronic and steric effects, influencing the compound's reactivity and biological interactions. These features make it an attractive candidate for various applications, including drug discovery and materials science.

Recent studies have explored the potential of 1-(2-Methoxy-5-(trifluoromethyl)phenyl)ethanol in the development of novel pharmaceutical agents. One notable area of research is its use as an intermediate in the synthesis of drugs targeting specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's role in the synthesis of inhibitors for serine proteases, which are involved in various physiological processes, including inflammation and cancer progression.

In addition to its potential as a pharmaceutical intermediate, 1-(2-Methoxy-5-(trifluoromethyl)phenyl)ethanol has been investigated for its anti-inflammatory properties. Research conducted at the University of California, Los Angeles (UCLA), demonstrated that this compound exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in immune responses. These findings suggest that it could be a valuable lead compound for developing new anti-inflammatory drugs.

The synthesis of 1-(2-Methoxy-5-(trifluoromethyl)phenyl)ethanol can be achieved through several synthetic routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 2-methoxy-5-trifluoromethylbenzaldehyde with an appropriate nucleophile, followed by reduction to form the desired alcohol. This method has been optimized to produce high-purity compounds suitable for further pharmaceutical development.

The physical properties of 1-(2-Methoxy-5-(trifluoromethyl)phenyl)ethanol, such as its solubility and stability, are crucial for its application in various formulations. Studies have shown that it exhibits good solubility in polar solvents like methanol and dimethyl sulfoxide (DMSO), making it suitable for use in both in vitro and in vivo experiments. Additionally, its stability under different conditions has been evaluated to ensure its reliability as a research tool.

In terms of safety and environmental impact, 1-(2-Methoxy-5-(trifluoromethyl)phenyl)ethanol has been subjected to rigorous testing to assess its toxicity and environmental fate. Results from these studies indicate that it is generally safe for laboratory use when proper handling protocols are followed. However, as with any chemical compound, appropriate safety measures should be taken to minimize exposure and ensure safe disposal.

The future prospects for 1-(2-Methoxy-5-(trifluoromethyl)phenyl)ethanol are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. For example, recent advancements in nanotechnology have explored the use of this compound as a functionalized ligand for targeted drug delivery systems. These systems aim to improve drug efficacy while reducing side effects by delivering therapeutic agents directly to specific sites within the body.

In conclusion, 1-(2-Methoxy-5-(trifluoromethyl)phenyl)ethanol (CAS No. 1466776-45-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel drugs and materials. As research progresses, it is likely that new applications and therapeutic uses will continue to emerge, further solidifying its importance in the scientific community.